N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine

• IUPAC Name: N-benzyl-8-methoxy-N,4-dimethylquinolin-2-amine
• InChI: InChI=1S/C19H20N2O/c1-14-12-18(21(2)13-15-8-5-4-6-9-15)20-19-16(14)10-7-11-17(19)22-3/h4-12H,13H2,1-3H3
• InChI Key: OZQWSPXYVMJKMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=CC=C2OC)N(C)CC3=CC=CC=C3
• Molecular Formula: C19H20N2O
• Molecular Weight: 292.4 g/mol

Description

N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine, also known as BMQ, is a synthetic compound that has attracted significant attention in the scientific community due to its potential applications in various fields. BMQ belongs to the family of quinoline derivatives that have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. It has also been shown to inhibit the activity of protein kinase C, an enzyme that is involved in cell signaling. Additionally, N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine has been shown to have several biochemical and physiological effects. In cancer cells, N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine has been shown to induce cell cycle arrest and apoptosis. It has also been shown to inhibit the migration and invasion of cancer cells. In bacteria, N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine has been shown to inhibit the growth and replication of various strains, including Staphylococcus aureus and Escherichia coli. In terms of physiological effects, N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine is its versatility. It can be used in various fields and applications, including pharmacology, biochemistry, and materials science. Additionally, N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine is relatively easy to synthesize and purify, making it accessible to researchers. However, one of the limitations of N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine is its potential toxicity. Although it has been shown to have anticancer and antimicrobial activities, its toxicity profile has not been fully characterized.

Future Directions

There are several future directions for the study of N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine. In pharmacology, N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine could be further studied for its potential use in the treatment of various neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine could be studied for its potential use in the treatment of viral infections, such as COVID-19. In biochemistry, N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine could be further studied for its potential use as a fluorescent probe for the detection of other biomolecules, such as proteins and lipids. In materials science, N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine could be further studied for its potential use in the development of OLEDs and other optoelectronic devices.
In conclusion, N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine is a synthetic compound that has attracted significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine and its applications in various fields.

Synthesis Methods

N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine can be synthesized using several methods, but the most common one involves the reaction of 8-hydroxyquinoline with benzyl chloride, followed by the reaction of the resulting product with dimethylamine and methanol. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine has been studied for its potential applications in various fields, including pharmacology, biochemistry, and materials science. In pharmacology, N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine has been shown to exhibit anticancer, antitumor, and antimicrobial activities. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders. In biochemistry, N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine has been used as a fluorescent probe for the detection of DNA and RNA. In materials science, N-benzyl-8-methoxy-N,4-dimethyl-2-quinolinamine has been studied for its potential use in organic light-emitting diodes (OLEDs).